![molecular formula C22H21N5O2S B2449795 2-((7-methyl-4-oxo-8-phenyl-3,4-dihydropyrazolo[1,5-a][1,3,5]triazin-2-yl)thio)-N-phenethylacetamide CAS No. 946323-15-5](/img/structure/B2449795.png)
2-((7-methyl-4-oxo-8-phenyl-3,4-dihydropyrazolo[1,5-a][1,3,5]triazin-2-yl)thio)-N-phenethylacetamide
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Overview
Description
The compound “2-((7-methyl-4-oxo-8-phenyl-3,4-dihydropyrazolo[1,5-a][1,3,5]triazin-2-yl)thio)-N-phenethylacetamide” is a complex organic molecule. It contains a pyrazolo[1,5-a][1,3,5]triazine ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrazolo[1,5-a][1,3,5]triazine ring is a key structural feature .Chemical Reactions Analysis
The chemical reactions involving this compound would likely be influenced by the presence of the pyrazolo[1,5-a][1,3,5]triazine ring and other functional groups. For example, the reaction of aminopyrazoles with dicarbonyls can lead to the formation of pyrazolo[1,5-a]pyrimidines .Scientific Research Applications
Antimicrobial Activity
A key application of this compound is in the field of antimicrobial research. Studies have shown that derivatives of 2-((7-Methyl-4-Oxo-8-Phenyl-3,4-Dihydropyrazolo[1,5-a][1,3,5]triazin-2-yl)thio)-N-Phenethylacetamide, specifically those incorporating the antipyrine moiety, exhibit significant antimicrobial properties. These compounds were synthesized and evaluated for their efficacy against various microbial agents (Bondock et al., 2008).
Anticancer Activity
Another notable application is in anticancer research. For instance, derivatives like 4-Phenethylthio-2-phenylpyrazolo[1,5-a][1,3,5]triazin-7(6H)-one, synthesized from similar chemical structures, have shown antiproliferative activity against human lung and breast cancer cell lines. This indicates a potential for these compounds in cancer treatment research, especially due to their selective activity against certain cancer cells (Smolnikov et al., 2017).
Insecticidal Properties
Compounds derived from this compound have also been studied for their insecticidal properties. Studies have shown that some of these compounds are effective against agricultural pests like the cotton leafworm, Spodoptera littoralis. This application is particularly significant in agricultural sciences, where there is a constant search for new, effective, and safer insecticides (Fadda et al., 2017).
Mechanism of Action
properties
IUPAC Name |
2-[(7-methyl-4-oxo-8-phenyl-3H-pyrazolo[1,5-a][1,3,5]triazin-2-yl)sulfanyl]-N-(2-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O2S/c1-15-19(17-10-6-3-7-11-17)20-24-21(25-22(29)27(20)26-15)30-14-18(28)23-13-12-16-8-4-2-5-9-16/h2-11H,12-14H2,1H3,(H,23,28)(H,24,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWUGTEIOXHLIGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=C1C3=CC=CC=C3)N=C(NC2=O)SCC(=O)NCCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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